Lipoxin B4
Lipoxin B4
Lipoxin B4 is a C20 hydroxy fatty acid having (5S)-, (14R)- and (15S)-hydroxy groups as well as (6E)- (8Z)-, (10E)- and (12E)-double bonds. It has a role as a human metabolite. It is a lipoxin, a long-chain fatty acid and a hydroxy polyunsaturated fatty acid. It is a conjugate acid of a lipoxin B4(1-).
Lipoxinb4, also known as LXB4 or 5, 14, 15-thet, belongs to the class of organic compounds known as lipoxins. These are eicosanoids with a trihydroxyicosatetraenoic acid skeleton (a c20-fatty acid, with the chain bearing three hydroxyl groups and four double bonds). Lipoxins have four double bonds, which are all conjugated. In some cases a hydroxyl group is substituted by a C=O group. Thus, LIPOXINB4 is considered to be an eicosanoid lipid molecule. Lipoxinb4 is considered to be a practically insoluble (in water) and relatively neutral molecule. Lipoxinb4 has been primarily detected in urine. Within the cell, LIPOXINB4 is primarily located in the membrane (predicted from logP) and cytoplasm. Lipoxinb4 can be converted into 20-hydroxylipoxin B4.
Lipoxinb4, also known as LXB4 or 5, 14, 15-thet, belongs to the class of organic compounds known as lipoxins. These are eicosanoids with a trihydroxyicosatetraenoic acid skeleton (a c20-fatty acid, with the chain bearing three hydroxyl groups and four double bonds). Lipoxins have four double bonds, which are all conjugated. In some cases a hydroxyl group is substituted by a C=O group. Thus, LIPOXINB4 is considered to be an eicosanoid lipid molecule. Lipoxinb4 is considered to be a practically insoluble (in water) and relatively neutral molecule. Lipoxinb4 has been primarily detected in urine. Within the cell, LIPOXINB4 is primarily located in the membrane (predicted from logP) and cytoplasm. Lipoxinb4 can be converted into 20-hydroxylipoxin B4.
Brand Name:
Vulcanchem
CAS No.:
98049-69-5
VCID:
VC0164292
InChI:
InChI=1S/C20H32O5/c1-2-3-8-14-18(22)19(23)15-10-7-5-4-6-9-12-17(21)13-11-16-20(24)25/h4-7,9-10,12,15,17-19,21-23H,2-3,8,11,13-14,16H2,1H3,(H,24,25)/b6-4-,7-5+,12-9+,15-10+/t17-,18+,19-/m1/s1
SMILES:
CCCCCC(C(C=CC=CC=CC=CC(CCCC(=O)O)O)O)O
Molecular Formula:
C20H32O5
Molecular Weight:
352.5 g/mol
Lipoxin B4
CAS No.: 98049-69-5
Reference Standards
VCID: VC0164292
Molecular Formula: C20H32O5
Molecular Weight: 352.5 g/mol
| CAS No. | 98049-69-5 |
|---|---|
| Product Name | Lipoxin B4 |
| Molecular Formula | C20H32O5 |
| Molecular Weight | 352.5 g/mol |
| IUPAC Name | (5S,6E,8Z,10E,12E,14R,15S)-5,14,15-trihydroxyicosa-6,8,10,12-tetraenoic acid |
| Standard InChI | InChI=1S/C20H32O5/c1-2-3-8-14-18(22)19(23)15-10-7-5-4-6-9-12-17(21)13-11-16-20(24)25/h4-7,9-10,12,15,17-19,21-23H,2-3,8,11,13-14,16H2,1H3,(H,24,25)/b6-4-,7-5+,12-9+,15-10+/t17-,18+,19-/m1/s1 |
| Standard InChIKey | UXVRTOKOJOMENI-WLPVFMORSA-N |
| Isomeric SMILES | CCCCC[C@@H]([C@@H](/C=C/C=C/C=C\C=C\[C@H](CCCC(=O)O)O)O)O |
| SMILES | CCCCCC(C(C=CC=CC=CC=CC(CCCC(=O)O)O)O)O |
| Canonical SMILES | CCCCCC(C(C=CC=CC=CC=CC(CCCC(=O)O)O)O)O |
| Physical Description | Solid |
| Description | Lipoxin B4 is a C20 hydroxy fatty acid having (5S)-, (14R)- and (15S)-hydroxy groups as well as (6E)- (8Z)-, (10E)- and (12E)-double bonds. It has a role as a human metabolite. It is a lipoxin, a long-chain fatty acid and a hydroxy polyunsaturated fatty acid. It is a conjugate acid of a lipoxin B4(1-). Lipoxinb4, also known as LXB4 or 5, 14, 15-thet, belongs to the class of organic compounds known as lipoxins. These are eicosanoids with a trihydroxyicosatetraenoic acid skeleton (a c20-fatty acid, with the chain bearing three hydroxyl groups and four double bonds). Lipoxins have four double bonds, which are all conjugated. In some cases a hydroxyl group is substituted by a C=O group. Thus, LIPOXINB4 is considered to be an eicosanoid lipid molecule. Lipoxinb4 is considered to be a practically insoluble (in water) and relatively neutral molecule. Lipoxinb4 has been primarily detected in urine. Within the cell, LIPOXINB4 is primarily located in the membrane (predicted from logP) and cytoplasm. Lipoxinb4 can be converted into 20-hydroxylipoxin B4. |
| Synonyms | 5,14,15-THET 5,14,15-trihydroxy-6,8,10,12-eicosatetraenoic acid 5-methyl-LXB4 5D,14,15L-trihydroxy-6,8,10,12-eicosatetraenoic acid lipoxin B4 LXB4 |
| Reference | 1.Serhan, C.N.,Hamberg, M.,Samuelsson, B., et al. On the stereochemistry and biosynthesis of lipoxin B. Proceedings of the National Academy of Sciences of the United States of America 83, 1983-1987 (1986). |
| PubChem Compound | 5280915 |
| Last Modified | Nov 12 2021 |
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